Cas no 326909-22-2 (1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide)

• Product Name: 1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide
• CAS No: 326909-22-2
• MF: C₁₃H₁₅N₅O₂S
• MW: 305.355500459671
• CID: 6012869
• PubChem ID: 4070249
• Update Time: 2025-07-14

1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• 1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide
• Benzenesulfonamide, 3-[2-(dicyanomethylene)hydrazinyl]-N,N-diethyl-
• 326909-22-2
• SR-01000009720
• AKOS003611225
• (3-(N,N-diethylsulfamoyl)phenyl)carbonohydrazonoyl dicyanide
• F0871-0174
• 1-cyano-N-[3-(diethylsulfamoyl)phenyl]methanecarbohydrazonoyl cyanide
• SR-01000009720-1
• 3-[2-(dicyanomethylidene)hydrazinyl]-N,N-diethylbenzenesulfonamide

• Inchi： 1S/C13H15N5O2S/c1-3-18(4-2)21(19,20)13-7-5-6-11(8-13)16-17-12(9-14)10-15/h5-8,16H,3-4H2,1-2H3
• InChI Key： XSIFMLZAQGKETI-UHFFFAOYSA-N
• SMILES： C1(S(N(CC)CC)(=O)=O)=CC=CC(N/N=C(\C#N)/C#N)=C1

Computed Properties

• Exact Mass: 305.09464591g/mol
• Monoisotopic Mass: 305.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 459.2±55.0 °C(Predicted)
• pka: 5.97±0.10(Predicted)

Additional information on 1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide

Compound CAS No 326909-22-2: 1-Cyano-N-3-(Diethylsulfamoyl)Phenylmethanecarbohydrazonoyl Cyanide

The compound with CAS No 326909-22-2, known as 1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyano group, a phenyl ring, and a diethylsulfamoyl substituent. The presence of these functional groups makes it a versatile molecule capable of participating in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of cyano groups in organic synthesis, particularly in the development of new drugs and agrochemicals. The cyano group acts as an electron-withdrawing substituent, which can significantly influence the electronic properties of the molecule. This property is particularly useful in designing compounds with enhanced stability, selectivity, and bioavailability. In the case of 1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide, the cyano group plays a crucial role in modulating the reactivity of the molecule during synthesis and in its intended applications.

The diethylsulfamoyl group attached to the phenyl ring introduces additional functionality to the compound. Sulfamoyl groups are known for their ability to enhance solubility and improve pharmacokinetic profiles in drug candidates. Recent research has demonstrated that such groups can also act as bioisosteres, providing structural diversity while maintaining biological activity. This makes 1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide a promising candidate for further exploration in drug discovery programs targeting various therapeutic areas.

The phenyl ring itself serves as a rigid aromatic system, providing structural stability to the molecule. Phenyl groups are also known for their ability to participate in π-π interactions, which can be critical in molecular recognition and binding events. In this compound, the phenyl ring is further substituted with a methanecarbohydrazonoyl group, adding another layer of complexity to its structure. This substitution pattern suggests that the compound may exhibit unique electronic and steric properties, making it suitable for specific applications in organic synthesis and materials science.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like 1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide with unprecedented accuracy. These computational tools have been instrumental in understanding the molecule's behavior under different reaction conditions and its potential interactions with biological targets. For instance, density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals, which are critical for determining its reactivity in nucleophilic and electrophilic reactions.

In terms of applications, 1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide has shown promise in several areas. Its ability to act as a precursor in the synthesis of heterocyclic compounds has been explored in recent studies. Heterocycles are fundamental building blocks in organic chemistry and are widely used in pharmaceuticals, agrochemicals, and materials science. The compound's unique structure allows for the formation of diverse heterocyclic frameworks through various condensation reactions, making it a valuable tool for synthetic chemists.

Another area where this compound has garnered attention is its potential use as an intermediate in the synthesis of bioactive molecules. The presence of multiple functional groups provides ample opportunities for further modification and functionalization. Researchers have explored its use as a starting material for constructing peptide-like structures and other bioactive agents with tailored properties. These studies have demonstrated that 1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide can serve as a versatile scaffold for designing molecules with specific biological activities.

Furthermore, recent investigations into green chemistry practices have highlighted the importance of developing sustainable methods for synthesizing complex molecules like this one. Traditional synthetic routes often involve multiple steps, hazardous reagents, and generate significant waste. In contrast, modern approaches emphasize atom economy, catalytic processes, and renewable feedstocks to minimize environmental impact. Researchers have developed innovative strategies to synthesize 1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide using eco-friendly methods that align with green chemistry principles.

In conclusion, 1-cyano-N-3-(diethylsulfamoyl)phenylmethanecarbohydrazonoyl cyanide (CAS No 326909-22-2) is a multifaceted compound with significant potential across various fields of chemistry and pharmacology. Its unique structure endows it with diverse functional properties that make it an invaluable tool for synthetic chemists and drug discoverers alike. As research continues to uncover new applications and optimize synthetic routes for this compound, its role in advancing chemical science is expected to grow even further.